1-Ethoxy-1,3-dihydroisobenzofuran

• CAS No.: 75802-19-6
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 1-ethoxy-1,3-dihydro-2-benzofuran
• InChI: InChI=1S/C10H12O2/c1-2-11-10-9-6-4-3-5-8(9)7-12-10/h3-6,10H,2,7H2,1H3
• InChI Key: AYFBSBRAARJRRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1C2=CC=CC=C2CO1

Description

1-Ethoxy-1,3-dihydroisobenzofuran is an organic compound belonging to the class of dihydroisobenzofuransThe compound’s molecular formula is C10H12O2, and it has a molecular weight of 164.20 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Ethoxy-1,3-dihydroisobenzofuran can be synthesized through several methods. One common approach involves the intramolecular hydroalkoxylation of aromatic alkynols. This method is efficient and transition-metal-free, utilizing cesium carbonate as a promoter . Another method involves the use of gold-catalyzed formal intermolecular [2+3] cyclo-coupling of 1,3-enynes with phenols .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial methods are often proprietary, but they generally follow similar principles to laboratory-scale synthesis, with adjustments for scalability and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions: 1-Ethoxy-1,3-dihydroisobenzofuran undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by different reagents and conditions.

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using molecular oxygen in subcritical water, leading to the formation of isobenzofuran-1(3H)-ones and isobenzofuran-1,3-diones.

Reduction: Reduction reactions typically involve the use of hydride sources under controlled conditions.

Substitution: Substitution reactions can be carried out using various electrophiles and nucleophiles, depending on the desired product.

Major Products:

Scientific Research Applications

1-Ethoxy-1,3-dihydroisobenzofuran has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of other complex organic molecules and is used in various organic reactions.

Biology: The compound’s derivatives have shown potential as radical scavengers, making them useful in studies related to oxidative stress and cellular damage.

Medicine: Some derivatives of this compound exhibit anti-tumor, anti-diabetic, and antibacterial activities.

Industry: The compound is used in the synthesis of materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism by which 1-ethoxy-1,3-dihydroisobenzofuran exerts its effects involves interactions with various molecular targets and pathways. For instance, its radical scavenging activity is attributed to its ability to donate hydrogen atoms or electrons to neutralize free radicals. This activity is influenced by the compound’s electronic structure and the presence of functional groups that facilitate these interactions .

Comparison with Similar Compounds

1-Ethoxy-1,3-dihydroisobenzofuran can be compared with other similar compounds, such as:

Isobenzofuran-1(3H)-one: Known for its antioxidant and antimicrobial properties.

4,5,6-Trihydroxy-7-methyl-1,3-dihydroisobenzofuran: Exhibits potent antioxidant activity.

4,6-Dihydroxy-5-methoxy-7-methyl-1,3-dihydroisobenzofuran: Another antioxidant compound with similar structural features.

The uniqueness of this compound lies in its specific ethoxy group, which can influence its reactivity and interactions in various chemical and biological contexts.